Cas no 1092288-99-7 (5-(2-Ethoxyphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione
• CAS No: 1092288-99-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 4679645
• Update Time: 2025-06-11

5-(2-Ethoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione
• SBB055449

• Inchi： 1S/C14H16O3/c1-2-17-14-6-4-3-5-13(14)10-7-11(15)9-12(16)8-10/h3-6,10H,2,7-9H2,1H3
• InChI Key： RWNZUMBWRXGNCO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 232.11
• Monoisotopic Mass: 232.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Additional information on 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione

Professional Introduction to Compound with CAS No. 1092288-99-7 and Product Name: 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione

The compound with the CAS number 1092288-99-7 and the product name 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

Structurally, 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione is a heterocyclic compound featuring a cyclohexane ring conjugated with a diketone moiety and an ethoxy-substituted phenyl group. This specific arrangement of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. The presence of both electron-withdrawing and electron-donating groups in its molecular structure allows for diverse interactions with biological targets, making it a promising candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate both aromatic and cyclic structures. The 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione framework has been investigated for its potential role in modulating various enzymatic activities and signaling pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and metabolic enzymes, which are critical targets in the treatment of inflammatory diseases and cancer.

One of the most compelling aspects of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione is its ability to engage with multiple biological receptors due to its dual functionality. The ethoxyphenyl group can interact with serine/threonine proteases, while the cyclohexane-1,3-dione moiety can influence lipid metabolism. This dual action makes it an attractive candidate for developing multifunctional therapeutics that address complex pathological conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione. Molecular docking studies have identified potential binding pockets in target proteins that could be exploited for drug design. These simulations have provided valuable insights into how the compound's structure can be optimized to enhance its binding affinity and selectivity.

The synthesis of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve the synthetic route but also allow for the introduction of additional functional groups to tailor the compound's properties for specific applications.

In vitro studies have begun to unravel the mechanistic aspects of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione's biological effects. Initial findings suggest that it may exert its therapeutic effects by inhibiting key enzymes involved in inflammation and cell proliferation. For example, preliminary data indicate that this compound can modulate the activity of lipoxygenase enzymes, which are pivotal in producing pro-inflammatory mediators.

The potential applications of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. The ability to modify its core structure allows chemists to explore novel derivatives with enhanced properties for industrial applications.

As research continues to progress, the therapeutic potential of 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione is likely to expand further. Ongoing clinical trials are evaluating its efficacy in treating various conditions by targeting specific disease pathways. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery is expected to accelerate the development pipeline for this promising compound.

The environmental impact of synthesizing and utilizing 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical manufacturing are essential for ensuring that such compounds can be produced responsibly while maintaining their high efficacy.

In conclusion, 5-(2-Ethoxyphenyl)cyclohexane-1,3-dione represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural properties and promising biological activities make it a valuable asset in the quest for novel therapeutics. As scientific understanding evolves and new technologies emerge, the potential applications of this compound are expected to grow exponentially.